Cas no 151075-23-9 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone)

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone is a versatile boronic ester derivative characterized by its stable dioxaborolane ring and cyclohexenyl-acetyl functional group. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its boronate moiety facilitates efficient carbon-carbon bond formation under mild conditions. The tetramethyl substitution enhances steric protection, improving shelf stability and handling. Its unsaturated cyclohexenyl backbone offers reactivity for further functionalization, making it useful in pharmaceutical and material science applications. The ketone group provides an additional site for derivatization, broadening its utility in synthetic chemistry. Suitable for controlled environments, it is typically handled under inert conditions to preserve reactivity.
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone structure
151075-23-9 structure
Product Name:1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
CAS No:151075-23-9
MF:C14H23BO3
MW:250.141624689102
MDL:MFCD18383335
CID:2155928
Update Time:2025-06-09

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
    • 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]ethanone
    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone
    • OR361640
    • V3453
    • Ethanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-cyclohexen-1-yl]-
    • 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]ethan-1-one
    • MDL: MFCD18383335
    • Inchi: 1S/C14H23BO3/c1-10(16)11-6-8-12(9-7-11)15-17-13(2,3)14(4,5)18-15/h8,11H,6-7,9H2,1-5H3
    • InChI Key: QXTJFNYPSNXRCB-UHFFFAOYSA-N
    • SMILES: O1B(C2=CCC(C(C)=O)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Topological Polar Surface Area: 35.5

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449039233-1g
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone
151075-23-9 95%
1g
1,641.50 USD 2021-06-15
Alichem
A449039233-5g
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone
151075-23-9 95%
5g
4,459.52 USD 2021-06-15
Chemenu
CM210296-1g
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone
151075-23-9 95%
1g
$700 2021-08-04
TRC
T890415-10mg
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
151075-23-9
10mg
$ 50.00 2022-06-02
TRC
T890415-50mg
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
151075-23-9
50mg
$ 160.00 2022-06-02
TRC
T890415-100mg
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
151075-23-9
100mg
$ 250.00 2022-06-02
Chemenu
CM210296-1g
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone
151075-23-9 95%
1g
$700 2022-09-02
abcr
AB335589-250 mg
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone; 95%
151075-23-9
250mg
€450.00 2023-04-26
abcr
AB335589-1 g
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone; 95%
151075-23-9
1g
€1062.00 2023-04-26
Apollo Scientific
OR361640-250mg
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
151075-23-9
250mg
£296.00 2025-02-20

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:151075-23-9)1-(4-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
Order Number:LE8347575
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone Related Literature

Additional information on 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone

Comprehensive Analysis of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone (CAS No. 151075-23-9)

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone (CAS No. 151075-23-9) is a highly specialized boron-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the class of dioxaborolane derivatives, which are widely used in cross-coupling reactions, particularly in the Suzuki-Miyaura reaction, a cornerstone of modern synthetic chemistry. The presence of the tetramethyl-1,3,2-dioxaborolane moiety makes it an excellent boronic ester, a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

One of the most intriguing aspects of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone is its role in drug discovery and medicinal chemistry. Researchers have explored its potential as a building block for the synthesis of biologically active molecules, including kinase inhibitors and anti-inflammatory agents. The compound's cyclohexenyl ring provides a rigid framework that can be further functionalized, making it a valuable tool for structure-activity relationship (SAR) studies. In addition, its boronic ester group allows for efficient palladium-catalyzed cross-coupling, a technique widely used in the pharmaceutical industry to construct complex molecular architectures.

Beyond pharmaceuticals, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone has found applications in the development of organic electronic materials. Its conjugated system and electron-deficient boron center make it a promising candidate for OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent studies have highlighted its potential in optoelectronic applications, where its ability to participate in charge-transfer complexes is of particular interest. This aligns with the growing demand for sustainable energy solutions and green chemistry, topics that are currently trending in scientific and industrial circles.

The synthesis of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone typically involves the boronation of a pre-functionalized cyclohexenyl precursor. The reaction conditions are carefully optimized to ensure high yield and purity, as impurities can significantly impact its performance in downstream applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize the compound and verify its structural integrity. These methods are critical for ensuring compliance with quality control standards, a topic of great importance to researchers and manufacturers alike.

In the context of synthetic methodology, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone serves as a model compound for studying regioselective and stereoselective transformations. Its cyclic enone moiety offers opportunities for Michael additions and Diels-Alder reactions, expanding its utility in organic synthesis. Furthermore, the compound's stability under a wide range of conditions makes it a reliable reagent for high-throughput screening and combinatorial chemistry, two areas that are rapidly evolving in the field of chemical biology.

As the scientific community continues to explore the potential of boron-containing compounds, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone stands out as a versatile and valuable intermediate. Its applications span from drug development to material science, reflecting the interdisciplinary nature of modern chemistry. With ongoing advancements in catalytic processes and molecular design, this compound is poised to play an even greater role in shaping the future of chemical innovation.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:151075-23-9)1-(4-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
LE8347575
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email